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Compound of Interest

Compound Name: 3-Cyclopropylprop-2-yn-1-ol

Cat. No.: B1351166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and hazard information for 3-
Cyclopropylprop-2-yn-1-ol (CAS No. 101974-69-0), a key building block in organic synthesis.

Due to its flammable and irritant properties, coupled with the inherent reactivity of the terminal

alkyne group, a thorough understanding and implementation of safety protocols are critical for

all personnel handling this compound. This document summarizes known hazards, provides

guidance on safe handling and storage, and outlines standard experimental methodologies for

hazard assessment.

Chemical and Physical Properties
While comprehensive experimental data for 3-Cyclopropylprop-2-yn-1-ol is not publicly

available for all properties, the following table summarizes known and predicted data.
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Property Value Source

Molecular Formula C₆H₈O PubChem[1]

Molecular Weight 96.13 g/mol PubChem[1]

IUPAC Name 3-cyclopropylprop-2-yn-1-ol PubChem[1]

CAS Number 101974-69-0 PubChem[1]

Boiling Point 78-79 °C at 10 Torr ChemicalBook[2]

Density 1.06±0.1 g/cm³ (Predicted) LookChem

Flash Point

Data not available. For

reference, the flash point of the

structurally similar 3-Butyn-1-ol

is 36 °C (96.8 °F).

Hazard Identification and Classification
3-Cyclopropylprop-2-yn-1-ol is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The following table

details its GHS classification.

Hazard Class Category Hazard Statement Pictogram

Flammable Liquids Category 3
H226: Flammable

liquid and vapor
🔥

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
❗

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
❗

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
❗

Source: PubChem[1]
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Experimental Protocols for Hazard Assessment
While specific toxicological studies for 3-Cyclopropylprop-2-yn-1-ol are not readily available

in the public domain, its irritant properties would be formally determined using standardized

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD).

Skin Irritation Testing
The potential for skin irritation is typically assessed using the following methods:

In Vitro Method (OECD Guideline 439): This is the preferred initial test to minimize animal

testing.[3][4][5][6][7]

Principle: The test chemical is applied topically to a reconstructed human epidermis (RhE)

model, which is a three-dimensional tissue construct that mimics human skin.[3][6][7]

Chemical-induced irritation leads to cell damage, which is measured by a reduction in cell

viability.

Methodology:

The test substance is applied to the surface of the RhE tissue.

After a defined exposure period (e.g., 60 minutes), the substance is washed off.[6]

The tissue is incubated for a post-exposure period (typically 42 to 48 hours).

Cell viability is determined by adding MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide), which is converted by metabolically active cells into a

colored formazan salt.[6]

The amount of formazan produced is measured spectrophotometrically, and the tissue

viability is calculated relative to negative controls. A viability reduction below 50%

classifies the substance as an irritant (UN GHS Category 2).[6]

In Vivo Method (OECD Guideline 404): This acute dermal irritation/corrosion study is

performed if in vitro data is not sufficient for classification.[8][9][10][11][12]
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Principle: The substance is applied to the skin of a single animal (typically an albino rabbit)

to assess the extent of reversible inflammatory changes.

Methodology:

A small area of the animal's fur is clipped.

A dose of 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied to a

small patch of skin.[9]

The patch is covered with a gauze dressing for a 4-hour exposure period.[9][10]

After exposure, the residual substance is removed.

The skin is examined for erythema (redness) and edema (swelling) at specified intervals

(e.g., 1, 24, 48, and 72 hours) and graded. Observations continue for up to 14 days to

assess the reversibility of the effects.[9]

Eye Irritation Testing
In Vivo Method (OECD Guideline 405): This is the standard method for assessing acute eye

irritation/corrosion.[13][14][15][16][17]

Principle: The test substance is instilled into the eye of an experimental animal (albino

rabbit) to determine its potential to cause damage to the conjunctiva, cornea, and iris.

Methodology:

A single animal is used for the initial test.[13]

The test substance (typically 0.1 mL of liquid or 100 mg of solid) is instilled into the

conjunctival sac of one eye. The other eye serves as a control.[14]

The eyes are examined and lesions are scored at 1, 24, 48, and 72 hours after

application.[16]

Observations may continue for up to 21 days to evaluate the reversibility of any effects.

[14][16]
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The use of topical anesthetics and systemic analgesics is recommended to minimize

pain and distress.[13][14]

Safe Handling and Storage
Given its flammability, irritant nature, and the reactivity of the terminal alkyne, strict safety

protocols must be followed.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Use chemically resistant gloves (e.g., nitrile or neoprene) and a lab coat.

Ensure gloves are inspected before use and changed frequently.

Respiratory Protection: Handle only in a well-ventilated area, preferably within a chemical

fume hood. If the ventilation is insufficient, a NIOSH-approved respirator with an organic

vapor cartridge is required.

Engineering Controls
Work should be conducted in a certified chemical fume hood to minimize inhalation

exposure.

An eyewash station and safety shower must be readily accessible in the immediate work

area.

Use explosion-proof electrical equipment and ensure proper grounding to prevent static

discharge.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, open flames, and other sources of ignition.

Store separately from oxidizing agents, strong acids, and heavy metal salts.
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As with other terminal alkynes, avoid contact with copper, silver, mercury, and their salts, as

this can lead to the formation of shock-sensitive and potentially explosive metal acetylides.

[18][19]

Spills and Disposal
In case of a small spill, absorb with an inert, non-combustible material (e.g., sand,

vermiculite) and place in a sealed container for disposal.

For large spills, evacuate the area and contact emergency services.

Dispose of waste in accordance with all local, state, and federal regulations. Do not dispose

of down the drain.

Visualized Workflows
The following diagrams illustrate key logical and experimental workflows for handling and

assessing the hazards of 3-Cyclopropylprop-2-yn-1-ol.
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Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment
(Review SDS & Literature)

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit)

Transfer Chemical
(Inside Fume Hood)

Perform Reaction
(Inert Atmosphere if needed)

Quench Reaction & Work-up

Segregate Waste
(Halogenated/Non-halogenated)

Dispose via EHS

Click to download full resolution via product page

Caption: General workflow for safely handling 3-Cyclopropylprop-2-yn-1-ol.
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Irritation Potential Assessment

Final Classification
In Vitro Skin Test

(OECD 439)
In Vivo Skin Test

(OECD 404)
If inconclusive

Classify Hazard
(GHS Category 2 Irritant)

In Vivo Eye Test
(OECD 405)

Click to download full resolution via product page

Caption: Tiered testing strategy for irritation hazard assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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